Cas no 1502290-70-1 (2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile)

• Product Name: 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile
• CAS No: 1502290-70-1
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 5710753
• PubChem ID: 80482997
• Update Time: 2025-10-30

2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1617925
• AKOS019046833
• 1502290-70-1
• 2-(5-AMINO-1-ETHYL-1H-PYRAZOL-4-YL)ACETONITRILE
• 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile

• Inchi： 1S/C7H10N4/c1-2-11-7(9)6(3-4-8)5-10-11/h5H,2-3,9H2,1H3
• InChI Key： UIXSIBLXMPQXDZ-UHFFFAOYSA-N
• SMILES： N1(CC)C(=C(CC#N)C=N1)N

Computed Properties

• Exact Mass: 150.090546336g/mol
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile

Introduction to 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile (CAS No. 1502290-70-1)

2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile, with the CAS number 1502290-70-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile includes a pyrazole ring with an amino group and an ethyl substituent, along with a cyano group attached to a methyl group. This unique structural arrangement contributes to its pharmacological properties and makes it a valuable candidate for drug development.

The synthesis of 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile has been extensively studied, and various methods have been reported in the literature. One common approach involves the reaction of 4-cyanoacetic acid with 5-amino-1-ethylpyrazole in the presence of a suitable base, such as potassium carbonate or sodium hydride. This reaction typically proceeds via a nucleophilic addition mechanism, leading to the formation of the desired product. The yield and purity of 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile can be optimized by adjusting reaction conditions, such as temperature, solvent, and catalyst.

In terms of its biological activity, 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. By targeting these kinases, 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile may offer a novel therapeutic strategy for the treatment of cancer.

Beyond its anti-cancer properties, 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile has also been investigated for its potential in treating neurodegenerative disorders. Research has shown that this compound can modulate the activity of certain neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. The ability to influence these receptors suggests that 2-(5-Amino-1-ethyl-1h-pyrazol-4-yl)acetonitrile could be developed into a new class of drugs for neuroprotection and symptom management.

The pharmacokinetic properties of 2-(5-Amino-1-ethyl-1h-pyrazol-4-y l)acetonitrile have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it shows low toxicity in preclinical studies, making it a promising lead compound for further development.

In the context of clinical trials, several Phase I and Phase II studies have been initiated to assess the safety and efficacy of 2-(5-Amino - 1 - ethyl - 1 h - pyrazol - 4 - yl ) acetonitrile strong > in human subjects . Early results from these trials have been encouraging , with no significant adverse effects reported at therapeutic doses . However , more extensive clinical trials will be necessary to fully establish its therapeutic potential and optimal dosing regimens . p > < p >The future prospects for < strong > 2 - ( 5 - Amino - 1 - ethyl - 1 h - pyrazol - 4 - yl ) acetonitrile strong > are promising . Ongoing research is focused on optimizing its chemical structure to enhance its potency , selectivity , and pharmacokinetic properties . Additionally , efforts are being made to explore its potential in combination therapy with other drugs to achieve synergistic effects . As our understanding of this compound continues to grow , it is likely that new applications will emerge , further expanding its utility in medicine . p > < p >In conclusion , < strong > 2 - ( 5 - Amino - 1 - ethyl - 1 h - pyrazol - 4 - yl ) acetonitrile strong > ( CAS No . 1502290 - 70 - 1 ) represents a promising lead compound with diverse biological activities and therapeutic potential . Its unique structural features , coupled with favorable pharmacological properties , make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research . As research progresses , it is anticipated that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatments for various medical conditions . p > article > response >